Cas no 3602-55-9 (2-tert-Butyl-1,4-benzoquinone)

2-tert-Butyl-1,4-benzoquinone is a substituted benzoquinone derivative characterized by its tert-butyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of redox-active molecules and as a precursor for fine chemicals. Its electron-deficient quinoid structure makes it useful in studies involving electron transfer processes and as a building block for functional materials. The tert-butyl substituent enhances steric hindrance, influencing reactivity and stability. This compound is typically employed in research applications, including catalysis and polymer chemistry, due to its well-defined redox properties and compatibility with various synthetic protocols. Proper handling is advised due to its potential sensitivity to light and air.
2-tert-Butyl-1,4-benzoquinone structure
2-tert-Butyl-1,4-benzoquinone structure
Product name:2-tert-Butyl-1,4-benzoquinone
CAS No:3602-55-9
MF:C10H12O2
MW:164.20108
MDL:MFCD00666928
CID:44307
PubChem ID:87564865

2-tert-Butyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyl-1,4-benzoquinone
    • Butylbenzoquinone
    • 2-tert-butylcyclohexa-2,5-diene-1,4-dione
    • BUTYL-p-QUINONE, 2-TERT-(AS)
    • p-Benzoquinone,2-tert-butyl- (8CI)
    • p-Benzoquinone, tert-butyl- (7CI)
    • 2-tert-Butyl-p-benzoquinone
    • NSC 124503
    • tert-Butyl-1,4-benzoquinone
    • tert-Butyl-p-benzoquinone
    • tert-Butylbenzoquinone
    • tert-Butylquinone
    • 2-(1,1-Dimethylethyl)-2,5-cyclohexadiene-1,4-dione
    • 2,5-Cyclohexadien-1,4-dione, 2-(1,1-dimethylethyl)-
    • PD195618
    • 2-tert-Butyl-p-quinone
    • 2-(1,1-Dimethylethyl)-2,5-cyclohexadien-1,4-dione
    • FT-0634926
    • D70553
    • MFCD00666928
    • AKOS015837829
    • 2,5-Cyclohexadiene-1,4-dione, 2-(1,1-dimethylethyl)-
    • 2-tert-Butyl quinone
    • B1984
    • BDBM50523231
    • SY052740
    • NSC124503
    • UNII-F18QT8490S
    • 3602-55-9
    • Q27277500
    • 2-tert-Butyl-[1,4]benzoquinone
    • CHEMBL2252966
    • BRN 1860944
    • W-106644
    • 2-tert-Butyl-1,4-benzoquinone, 98%
    • AS-59793
    • tertiary butylhydro-quinone
    • CS-W017903
    • tert-Butyl-p-quinone
    • HY-W017187
    • F18QT8490S
    • EN300-6504866
    • p-Benzoquinone, tert-butyl-
    • A823099
    • InChI=1/C10H12O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,1-3H3
    • p-BENZOQUINONE, 2-tert-BUTYL-
    • NCCTVAJNFXYWTM-UHFFFAOYSA-
    • t-butylbenzoquinone
    • t-Butylquinone
    • SCHEMBL49453
    • CCRIS 1263
    • EINECS 222-757-8
    • 2,4-dione, 2-(1,1-dimethylethyl)-
    • NS00022098
    • 2-tert-Butyl-4-quinone
    • tertbutyl-p-benzoquinone
    • 2-tert-Butylbenzo-1,4-quinone #
    • DTXSID70189593
    • NSC-124503
    • DB-048908
    • 2-(1,1-Dimethylethyl)-2,5-cyclohexadiene-1,4-dione; 2-t-Butyl-1,4-benzoquinone; tert-Butylbenzoquinone
    • MDL： MFCD00666928
    • Inchi： 1S/C10H12O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,1-3H3
    • InChI Key： NCCTVAJNFXYWTM-UHFFFAOYSA-N
    • SMILES： CC(C)(C)C1=CC(=O)C=CC1=O

Computed Properties

  • Exact Mass: 164.08400
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 34.1Ų
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 56.0 to 60.0 deg-C
  • PSA: 34.14000
  • LogP: 1.66690
  • Solubility: Uncertain

2-tert-Butyl-1,4-benzoquinone Security Information

2-tert-Butyl-1,4-benzoquinone Customs Data

  • HS CODE：2914690090
  • Customs Data：

    中国海关编码：

    2914690090

    概述：

    2914690090 其他醌. 增值税率:17.0% 退税率:9.0% 监管条件:无 最惠国关税:5.5% 普通关税:30.0%

    Summary：

    2914690090 other quinones。Supervision conditions:None。VAT:17.0%。Tax rebate rate:9.0%。MFN tariff:5.5%。General tariff:30.0%

2-tert-Butyl-1,4-benzoquinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098596-500g
2-tert-Butyl-1,4-benzoquinone
 3602-55-9 97%
500g
 $707.85 2023-09-02
TRC
B700575-5g
2-tert-Butyl-1,4-benzoquinone
 3602-55-9
5g
 $ 133.00 2023-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R024073-25g
2-tert-Butyl-1,4-benzoquinone
 3602-55-9 98%
25g
 ￥123 2024-05-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1984-25G
2-tert-Butyl-1,4-benzoquinone
 3602-55-9 >98.0%(GC)(T)
25g
 ¥250.00 2024-04-16
Enamine
EN300-6504866-2.5g
2-tert-butylcyclohexa-2,5-diene-1,4-dione
 3602-55-9 95%
2.5g
 $48.0 2023-05-26
Enamine
EN300-6504866-1.0g
2-tert-butylcyclohexa-2,5-diene-1,4-dione
 3602-55-9 95%
1g
 $38.0 2023-05-26
Enamine
EN300-6504866-100.0g
2-tert-butylcyclohexa-2,5-diene-1,4-dione
 3602-55-9 95%
100g
 $314.0 2023-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I133400-25g
2-tert-Butyl-1,4-benzoquinone
 3602-55-9 ≥98.0%(GC)
25g
 ¥176.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
JX112-5g
2-tert-Butyl-1,4-benzoquinone
 3602-55-9 98.0%(GC&T)
5g
 ￥363.0 2022-06-10
ChromaDex Standards
ASB-00002525-250-250mg
BUTYL
 3602-55-9 %
250mg
 $76.00 2023-10-25

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(CAS:3602-55-9)2-tert-Butyl-1,4-benzoquinone
sfd1620
Purity:99.9%
Quantity:200kg
Price ($):Inquiry